1-(benzenesulfonyl)-3-(1-methyl-3,6-dihydro-2H-pyridin-4-yl)-5-indolecarbonitrile

• CAS No.: 947498-77-3
• Molecular Formula: C21H19N3O2S
• Molecular Weight: 377.5 g/mol
• IUPAC Name: 1-(benzenesulfonyl)-3-(1-methyl-3,6-dihydro-2H-pyridin-4-yl)indole-5-carbonitrile
• InChI: InChI=1S/C21H19N3O2S/c1-23-11-9-17(10-12-23)20-15-24(21-8-7-16(14-22)13-19(20)21)27(25,26)18-5-3-2-4-6-18/h2-9,13,15H,10-12H2,1H3
• InChI Key: WSYISJINLUXMRH-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(=CC1)C2=CN(C3=C2C=C(C=C3)C#N)S(=O)(=O)C4=CC=CC=C4

Description

1-(benzenesulfonyl)-3-(1-methyl-3,6-dihydro-2H-pyridin-4-yl)-5-indolecarbonitrile is a useful research compound. Its molecular formula is C21H19N3O2S and its molecular weight is 377.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

NaH (26 mg, 1.07 mmol) was added in several batches to a solution of 3-(1-methyl-1,2,3,6-tetrahydropyridin-4-yl)-1H-indole-5-carbonitrile (200 mg, 0.76 mmol) in DMF (2 mL) at 0-5° C., and the mixture was maintained for 1 hour at room temperature. Benzenesulfonyl chloride (222 mg, 1.24 mmol) was then added, and the resulting solution was maintained at room temperature for an additional 4 hours. The mixture was filtered, and the filter cake was washed with ethanol (2×10 mL) and diethylether (2×10 mL) to afford 250 mg (86%) of 3-(1-methyl-1,2,3,6-tetrahydropyridin-4-yl)-1-(phenylsulfonyl)-1H-indole-5-carbonitrile as a white solid. 1H NMR (DMSO) δ 8.41 (s, 1H), 8.14 (d, 2H), 8.07 (d, 2H), 7.78 (d, 1H), 7.71 (d, 2H), 7.61 (t, 1H), 6.35 (s, 1H), 3.79 (2H), 3.34 (s, 2H), 2.80-2.87 (m, 5H).